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Compound of Interest

Compound Name: 2,6-Dichloro-3-nitrobenzaldehyde

Cat. No.: B1306182

An In-depth Technical Guide to 2,6-Dichloro-3-
nhitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,6-dichloro-3-
nitrobenzaldehyde, a halogenated nitroaromatic compound of interest in synthetic and
medicinal chemistry. This document details its chemical structure, IUPAC nomenclature, and
key physicochemical properties. A proposed synthesis protocol, based on the nitration of 2,6-
dichlorobenzaldehyde, is presented alongside a potential purification method. Furthermore, this
guide explores the reactivity of the constituent functional groups and discusses potential
applications in drug discovery and development, drawing parallels with structurally related
compounds.

Chemical Structure and IUPAC Name

2,6-Dichloro-3-nitrobenzaldehyde is an organic compound featuring a benzene ring
substituted with two chlorine atoms, a nitro group, and a formyl (aldehyde) group.

e |[UPAC Name: 2,6-Dichloro-3-nitrobenzaldehyde

e Chemical Formula: C7H3CIl2NOs
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e CAS Number: 5866-97-7

e Molecular Weight: 220.01 g/mol

The substituents are positioned on the benzene ring as follows: the aldehyde group is at
position 1, the chlorine atoms are at positions 2 and 6, and the nitro group is at position 3.
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[2,6-Dich|orobenzaldehyde) @03 / HzSD

Nitration

[2,6-DichIoro-3-nitrobenzaldehyde]
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Potential Synthetic Transformations

[2,6-DichIoro-S-nitrobenzaIdehyde]

Forms Amino Group Forms Imines, Oximes, etc. Forms Carboxylic Acid

Reduction of Nitro Group Condensation Reactions Oxidation of Aldehyde
(e.g., SnClz, Fe/HCI) (e.g., with amines, hydroxylamines) (e.g., KMnOa, CrOs)

/

Potential ApBNg:tionsp/Drug Discovery

[Synthesis of Heterocyclic Scaffolds]

Y
[Precursor to Bioactive Molecules]

Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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